Cas no 179410-39-0 (Butanedioic acid,2-methyl-, 1,1,4,4-tetrahydrazide)

• Product Name: Butanedioic acid,2-methyl-, 1,1,4,4-tetrahydrazide
• CAS No: 179410-39-0
• MF: C₅H₁₂N₄O₂
• MW: 160.174380302429
• CID: 113177
• Update Time: 2024-01-24

Butanedioic acid,2-methyl-, 1,1,4,4-tetrahydrazide Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methyl-, 1,1,4,4-tetrahydrazide
• Butanedioic acid, methyl-, dihydrazide (9CI)

• Inchi： 1S/C5H12N4O2/c1-9(7)5(11)3-2-4(10)8-6/h2-3,6-7H2,1H3,(H,8,10)
• InChI Key： HTDZEZJTEHYPMO-UHFFFAOYSA-N
• SMILES： C(N(C)N)(=O)CCC(NN)=O

Computed Properties

• Exact Mass: 160.09616
• Monoisotopic Mass: 160.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• PSA: 110.24